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Compound of Interest

Compound Name: Cupric ferrocyanide

Cat. No.: B078840 Get Quote

Introduction

Cupric ferrocyanide, chemically known as copper(II) hexacyanoferrate(II) (Cu₂[Fe(CN)₆]), is

an inorganic coordination compound recognized for its use as a pigment.[1][2][3] Historically

referred to as Hatchett's Brown or Van Dyck Red, and designated as C.I. Pigment Brown 9, this

compound exhibits a characteristic reddish-brown to chocolate-brown hue.[2][4][5][6] Its

stability and vibrant color have led to its application in paints, dyes, and other coloring

materials.[1][3] These notes provide detailed protocols for the synthesis of cupric
ferrocyanide and its application in paint formulations, along with a summary of its key

properties for researchers, scientists, and professionals in drug development who may utilize

pigments in various assays or formulations.

Chemical and Physical Properties

Cupric ferrocyanide is a reddish-brown powder or crystalline solid.[2][7] It is practically

insoluble in water, dilute acids, and most organic solvents.[2] However, it is soluble in

ammonium hydroxide and solutions of alkali cyanides.[2] Ferrocyanide complexes are

generally stable due to the strong bond between iron and the cyanide ligand.[8] While

considered practically nontoxic, there is a possibility of slow cyanide ion release upon exposure

to UV light.[8]
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Property Value Reference

Chemical Formula C₆Cu₂FeN₆ [3]

Molecular Weight 339.04 g/mol [2]

CAS Number 13601-13-3 [3]

Common Names
Hatchett's Brown, Van Dyck

Red, C.I. Pigment Brown 9
[2][4]

Appearance
Reddish-brown powder or

cubic crystals
[2]

Solubility

Insoluble in water and acids;

Soluble in NH₄OH and alkali

cyanides

[2][7]

Stability
Stable complex, may release

cyanide upon UV exposure
[8]

Experimental Protocols

Protocol 1: Synthesis of Cupric Ferrocyanide Pigment

This protocol describes the synthesis of cupric ferrocyanide via a precipitation reaction

between a soluble copper salt and potassium ferrocyanide.

Materials:

Copper(II) sulfate (CuSO₄) or other soluble copper(II) salt

Potassium ferrocyanide (K₄[Fe(CN)₆])

Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel, filter paper, vacuum flask)
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Drying oven

Procedure:

Solution Preparation:

Prepare a solution of copper(II) sulfate by dissolving a calculated amount in distilled water.

Separately, prepare a solution of potassium ferrocyanide by dissolving a calculated

amount in distilled water. A historical method suggests a ratio of approximately 4 parts

copper sulfate to 9 parts potassium ferrocyanide by weight.[1] For a more precise

laboratory preparation, equimolar solutions can be prepared.

Precipitation:

Slowly add the potassium ferrocyanide solution to the copper(II) sulfate solution while

stirring continuously.

A reddish-brown precipitate of cupric ferrocyanide will form immediately.[6]

Washing and Filtration:

Allow the precipitate to settle.

Decant the supernatant liquid.

Wash the precipitate with distilled water to remove any unreacted salts. This can be done

by resuspending the precipitate in distilled water and then allowing it to settle again,

followed by decantation. Repeat this washing step several times.

Filter the washed precipitate using a Büchner funnel and vacuum filtration.

Drying:

Carefully transfer the filtered pigment to a watch glass or drying dish.

Dry the pigment in a drying oven at a low temperature (e.g., 60-80 °C) until a constant

weight is achieved.
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Grinding (Optional):

Once completely dry, the pigment can be gently ground using a mortar and pestle to

achieve a fine, uniform powder suitable for dispersion in paint or dye vehicles.

Protocol 2: Preparation of an Oil-Based Paint

This protocol outlines the incorporation of the synthesized cupric ferrocyanide pigment into a

linseed oil binder to create an oil-based paint.

Materials:

Dry cupric ferrocyanide pigment

Linseed oil (or other drying oil)

Glass slab or muller

Spatula or palette knife

Storage container (e.g., empty paint tube)

Procedure:

Pigment Dispensing:

Place a small amount of the dry cupric ferrocyanide pigment onto the center of the glass

slab.

Initial Mixing:

Create a small well in the center of the pigment pile and add a few drops of linseed oil.

Use the spatula to gradually incorporate the oil into the pigment, forming a stiff paste.

Grinding (Mulling):

Use the glass muller to grind the pigment-oil paste in a circular or figure-eight motion. This

process, known as mulling, ensures that each pigment particle is thoroughly coated with
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the binder, resulting in a smooth and consistent paint.

Continue mulling, adding small amounts of oil as needed, until the desired paint

consistency is achieved. The final paint should be a smooth, buttery paste.

Storage:

Carefully scrape the finished paint from the slab and muller using the spatula.

Transfer the paint into a storage container.

Protocol 3: Preparation of a Water-Based (Acrylic) Paint

This protocol describes the dispersion of cupric ferrocyanide pigment into an acrylic polymer

emulsion to create a water-based paint.

Materials:

Dry cupric ferrocyanide pigment

Acrylic polymer medium (binder)

Distilled water

Dispersing agent (optional, a few drops)

Glass slab or muller

Spatula or palette knife

Storage container

Procedure:

Wetting the Pigment:

Place a small amount of the dry pigment on the glass slab.
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Add a few drops of distilled water (and dispersing agent, if used) to the pigment to form a

paste. This initial wetting helps to prevent clumping when the binder is added.

Binder Incorporation:

Gradually add the acrylic polymer medium to the pigment paste.

Use the spatula to mix the binder and the wetted pigment thoroughly.

Grinding (Mulling):

Use the glass muller to grind the mixture until a smooth, uniform paint is obtained. The

consistency should be fluid but not overly watery. If necessary, small amounts of water can

be added to adjust the viscosity.

Storage:

Transfer the prepared acrylic paint into an airtight container to prevent it from drying out.

Visualizations

Caption: Workflow for the synthesis of cupric ferrocyanide pigment.

Caption: General workflow for paint formulation with cupric ferrocyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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